Cas no 2580104-11-4 (rac-ethyl (1R,5R)-2-azabicyclo3.1.0hexane-5-carboxylate)

• Product Name: rac-ethyl (1R,5R)-2-azabicyclo3.1.0hexane-5-carboxylate
• CAS No: 2580104-11-4
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5657764
• PubChem ID: 165892980
• Update Time: 2025-06-08

rac-ethyl (1R,5R)-2-azabicyclo3.1.0hexane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27725525
• 2580104-11-4
• rac-ethyl (1R,5R)-2-azabicyclo[3.1.0]hexane-5-carboxylate
• rac-ethyl (1R,5R)-2-azabicyclo3.1.0hexane-5-carboxylate

• Inchi： 1S/C8H13NO2/c1-2-11-7(10)8-3-4-9-6(8)5-8/h6,9H,2-5H2,1H3/t6-,8-/m1/s1
• InChI Key： OIKFDUTVVFPFPU-HTRCEHHLSA-N
• SMILES： O(CC)C([C@@]12CCN[C@@H]1C2)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-ethyl (1R,5R)-2-azabicyclo3.1.0hexane-5-carboxylate

Professional Introduction to Rac-Ethyl (1R,5R)-2-Azabicyclo3.1.0hexane-5-Carboxylate (CAS No. 2580104-11-4)

Rac-Ethyl (1R,5R)-2-azabicyclo3.1.0hexane-5-carboxylate, a compound with the chemical identifier CAS No. 2580104-11-4, is a sophisticated molecule that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to the class of azabicycloalkanes, which are known for their unique structural properties and potential applications in pharmaceuticals and agrochemicals.

The structural framework of Rac-Ethyl (1R,5R)-2-azabicyclo3.1.0hexane-5-carboxylate consists of a bicyclic system with an azetidine ring fused to a cyclohexane ring. The presence of the azetidine moiety introduces a nitrogen atom into the bicyclic core, which can significantly influence the compound's biological activity and reactivity. The stereochemistry at the 1R and 5R positions further enhances its complexity and potential for selective interactions with biological targets.

In recent years, there has been a growing interest in azabicycloalkanes due to their ability to mimic natural amino acids and peptides. This structural similarity allows them to interact with biological systems in unique ways, making them valuable candidates for drug discovery and development. The carboxylate group at the 5-position of the molecule provides a site for further functionalization, enabling the synthesis of derivatives with tailored properties.

One of the most compelling aspects of Rac-Ethyl (1R,5R)-2-azabicyclo3.1.0hexane-5-carboxylate is its potential as a building block for more complex molecules. Researchers have utilized this compound in the synthesis of various peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their drawbacks such as rapid degradation and immunogenicity. These peptidomimetics have shown promise in treating a wide range of diseases, including cancer, inflammation, and infectious diseases.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of azabicycloalkanes. The specific arrangement of substituents around the bicyclic core can significantly influence how the molecule interacts with biological targets. In the case of Rac-Ethyl (1R,5R)-2-azabicyclo3.1.0hexane-5-carboxylate, the 1R and 5R configuration has been found to enhance its binding affinity to certain enzymes and receptors, making it a promising candidate for further development.

The carboxylate group at the 5-position also plays a crucial role in the compound's reactivity and functionality. This group can participate in various chemical reactions, such as esterification, amidation, and coupling reactions, allowing for the synthesis of diverse derivatives. These derivatives can be explored for their potential therapeutic effects, as well as their utility in other applications such as material science and catalysis.

Advances in synthetic chemistry have enabled researchers to access increasingly complex derivatives of Rac-Ethyl (1R,5R)-2-azabicyclo3.1.0hexane-5-carboxylate. Techniques such as transition metal-catalyzed reactions and enzymatic modifications have been employed to introduce additional functional groups and improve yields. These advancements have opened up new possibilities for designing molecules with enhanced properties and improved bioavailability.

The pharmaceutical industry has been particularly interested in azabicycloalkanes due to their potential as drug candidates. Several companies have invested in research programs aimed at developing novel therapeutics based on these compounds. Early-stage clinical trials have shown promising results for certain azabicycloalkane derivatives in treating various conditions.

The agrochemical sector has also explored the use of azabicycloalkanes for developing new pesticides and herbicides. These compounds have shown potential in protecting crops from pests while minimizing environmental impact. The unique structural features of azabicycloalkanes allow them to interact with biological targets in ways that conventional agrochemicals cannot.

In conclusion, Rac-Ethyl (1R,5R)-2-azabicyclo3.1.0hexane-5-carboxylate is a versatile compound with significant potential in both pharmaceuticals and agrochemicals. Its unique structure, stereochemistry, and reactivity make it an attractive candidate for further research and development. As synthetic methods continue to improve, we can expect to see more innovative applications of this compound in various fields.